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Compound of Interest

Compound Name: Diphenylphosphine

Cat. No.: B032561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety information, handling protocols, and emergency

procedures for the use of diphenylphosphine in a laboratory setting. Diphenylphosphine is a

pyrophoric organophosphorus compound that requires stringent safety measures to mitigate

risks. This document is intended to supplement, not replace, institutional safety protocols and

Safety Data Sheets (SDSs).

Hazard Identification and Classification
Diphenylphosphine is classified as a pyrophoric liquid, meaning it can ignite spontaneously in

air. It is also corrosive and can cause severe skin and eye irritation. Inhalation may lead to

respiratory irritation.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Pyrophoric Liquids 1
H250: Catches fire

spontaneously if exposed to air

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of diphenylphosphine is

crucial for its safe handling.

Property Value

Molecular Formula C₁₂H₁₁P

Molecular Weight 186.19 g/mol

Appearance Clear, colorless to light yellow liquid

Odor Strong, unpleasant

Density 1.070 g/mL at 25 °C

Boiling Point 280 °C

Melting Point -14.5 °C

Flash Point 110 °C (closed cup)

Vapor Pressure 2 mmHg at 110 °C

Solubility
Insoluble in water; Miscible with ethanol, ether,

benzene

Personal Protective Equipment (PPE)
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The proper selection and use of PPE is the final line of defense against exposure to

diphenylphosphine.

Click to download full resolution via product page

Handling and Storage Protocols
Due to its pyrophoric nature, diphenylphosphine must be handled under an inert atmosphere

(e.g., nitrogen or argon) at all times.

General Handling
Work Area: All manipulations should be performed in a certified chemical fume hood with the

sash at the lowest possible working height. The work area should be free of flammable

materials and clutter.

Inert Atmosphere: Use standard Schlenk line or glovebox techniques to handle

diphenylphosphine. Glassware must be oven-dried and purged with an inert gas prior to

use.

Transfers: For small quantities (< 20 mL), use a gas-tight syringe that has been purged with

inert gas. For larger volumes, a cannula transfer is recommended.

Contingency: An appropriate fire extinguisher (Class D for metal fires, or dry powder) and a

container of sand or powdered lime should be readily accessible in the immediate work area.

Storage
Container: Store diphenylphosphine in its original, sealed container under an inert

atmosphere.

Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

The storage location should be a designated area for pyrophoric materials.

Incompatibilities: Avoid contact with strong oxidizing agents, halogens, acids, and alcohols.
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Experimental Protocols
Protocol for Quenching Diphenylphosphine Waste
This protocol is for the safe quenching of small quantities of residual diphenylphosphine.

Preparation: In a chemical fume hood, place a three-necked, round-bottomed flask equipped

with a magnetic stirrer, an inert gas inlet, and a dropping funnel in an ice-water bath. The

flask should be of sufficient size to accommodate the volume of the waste and quenching

solution.

Inerting: Purge the flask with a steady stream of nitrogen or argon.

Dilution: Under an inert atmosphere, dilute the diphenylphosphine waste with an

anhydrous, non-reactive solvent such as toluene or hexane.

Initial Quenching: Slowly add a less reactive alcohol, such as isopropanol, dropwise from the

addition funnel with vigorous stirring. The rate of addition should be controlled to prevent a

rapid temperature increase or excessive gas evolution.

Secondary Quenching: Once the initial vigorous reaction has subsided, a 1:1 mixture of

isopropanol and water can be slowly added.

Final Quenching: After the reaction with the alcohol-water mixture ceases, slowly add water

dropwise until no further reaction is observed.

Neutralization and Disposal: Once the quenching is complete, neutralize the solution with a

dilute acid (e.g., citric or acetic acid) and dispose of it as hazardous waste according to

institutional guidelines.

Synthesis of 1,2-Bis(diphenylphosphino)ethane (dppe)
This protocol is adapted from established procedures and illustrates a common application of a

diphenylphosphine precursor.

Preparation of Sodium Diphenylphosphide: In a flame-dried, three-necked flask under a

nitrogen atmosphere, dissolve triphenylphosphine in liquid ammonia. Add small pieces of
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sodium metal until a persistent blue color is obtained, indicating the formation of the sodium

salt.

Reaction: To the solution of sodium diphenylphosphide, slowly add a solution of 1,2-

dichloroethane in dry diethyl ether. The reaction mixture will turn from orange to white as the

product precipitates.

Workup: After the reaction is complete, allow the ammonia to evaporate. Add water to the

remaining residue to dissolve the sodium chloride.

Isolation and Purification: Collect the solid dppe by filtration, wash with water, and then

recrystallize from a suitable solvent such as 1-propanol to obtain the purified product.

Emergency Procedures
Spill Response
A prompt and appropriate response to a diphenylphosphine spill is critical to prevent injury

and fire.
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Diphenylphosphine Spill

Evacuate Immediate Area
Alert Personnel

Assess Spill Size

Small Spill (<100 mL)
No Fire

Small

Large Spill (>100 mL)
or Fire

Large/Fire

Cover with Dry Sand,
Powdered Lime, or

Dry Chemical Extinguisher

Activate Fire Alarm
Call Emergency Services

Evacuate Building

Carefully Collect
Absorbed Material

Quench Residue
(See Protocol 5.1)

Decontaminate Area

Dispose as
Hazardous Waste
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First Aid Measures
Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and seek immediate medical attention.

Firefighting Measures
Extinguishing Media: Use a Class D fire extinguisher, dry chemical powder, sand, or dolomite

to extinguish a diphenylphosphine fire. DO NOT USE WATER, as it can react violently with

the burning material.

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

This guide is intended for informational purposes only and should be used in conjunction with

all applicable safety regulations and institutional protocols. Always consult the Safety Data

Sheet (SDS) for the most current and comprehensive safety information.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Diphenylphosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032561#diphenylphosphine-safety-data-sheet-sds-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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